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Abstract

SB-435495 hydrochloride is a potent, selective, and orally active inhibitor of lipoprotein-
associated phospholipase A2 (Lp-PLA2).[1][2][3] Initial ambiguity with other similarly named
compounds, such as the TGF-B/ALK inhibitor SB-431542, has been clarified through targeted
research, confirming Lp-PLAZ2 as the primary molecular target of SB-435495. This technical
guide provides an in-depth overview of the target identification of SB-435495, including its
inhibitory potency, the signaling pathway of its target, and detailed experimental protocols for its
characterization.

Quantitative Inhibitory Profile of SB-435495

SB-435495 demonstrates sub-nanomolar potency against its primary target, Lp-PLA2. The
following table summarizes the key quantitative data regarding its inhibitory activity.

Compound Target Assay Type IC50 Reference
SB-435495 Lp-PLA2 Enzymatic Assay  0.06 nM [2]
SB-435495 CYP450 3A4 Enzymatic Assay 10 uM [2]
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Target Signaling Pathway: Lp-PLA2 in
Atherosclerosis

Lp-PLAZ2 is an enzyme that hydrolyzes oxidized phospholipids in low-density lipoprotein (LDL)
particles, leading to the generation of pro-inflammatory mediators.[4] This process is a key

contributor to the development and progression of atherosclerosis. The signaling cascade
involving Lp-PLAZ2 is depicted below.
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Preparation
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of SB-435495 enzyme solution and DTNB solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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